molecular formula C20H18N2O4 B251813 N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide

N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide

Cat. No. B251813
M. Wt: 350.4 g/mol
InChI Key: GEHNNAWJPGKEEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide, also known as MBCQ, is a compound that has been studied for its potential therapeutic applications in various fields of medicine.

Mechanism of Action

N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide has been found to inhibit the activity of several enzymes and proteins that are involved in the development and progression of cancer, inflammation, and neurological disorders. Specifically, N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide has been found to inhibit the activity of COX-2, NF-κB, and β-amyloid, which are all involved in the development and progression of these diseases.
Biochemical and Physiological Effects:
N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide has been found to have several biochemical and physiological effects. In cancer research, N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide has been found to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide has been found to have anti-inflammatory effects, which could potentially be used to treat inflammatory diseases. In neurological disorder research, N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide has been found to have potential in treating Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide has several advantages and limitations for lab experiments. One advantage is that it has been found to be effective in inhibiting the growth of cancer cells and inducing apoptosis. Another advantage is that it has anti-inflammatory effects, which could potentially be used to treat inflammatory diseases. One limitation is that more research is needed to fully understand the mechanism of action of N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide and its potential therapeutic applications.

Future Directions

There are several future directions for N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide research. One direction is to further investigate its potential therapeutic applications in cancer, inflammation, and neurological disorders. Another direction is to study the mechanism of action of N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide in greater detail to better understand how it works and how it could potentially be used in the future. Finally, future research could focus on optimizing the synthesis method of N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide to improve its efficacy and reduce its limitations.

Synthesis Methods

N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide can be synthesized by the reaction of 2-methoxy-4-nitroaniline with 4-methylbenzoyl chloride, followed by reduction with iron powder and acetic acid. The resulting product is then reacted with furfurylamine to yield N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide.

Scientific Research Applications

N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide has been studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and neurological disorders. In cancer research, N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. Inflammation research has shown that N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide has anti-inflammatory effects, which could potentially be used to treat inflammatory diseases. In neurological disorder research, N-{2-methoxy-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide has shown potential in treating Alzheimer's disease and Parkinson's disease.

properties

Molecular Formula

C20H18N2O4

Molecular Weight

350.4 g/mol

IUPAC Name

N-[2-methoxy-4-[(4-methylbenzoyl)amino]phenyl]furan-2-carboxamide

InChI

InChI=1S/C20H18N2O4/c1-13-5-7-14(8-6-13)19(23)21-15-9-10-16(18(12-15)25-2)22-20(24)17-4-3-11-26-17/h3-12H,1-2H3,(H,21,23)(H,22,24)

InChI Key

GEHNNAWJPGKEEP-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CO3)OC

Canonical SMILES

CC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CO3)OC

Origin of Product

United States

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